Cas no 4796-98-9 (2-(1-Methoxyethyl)-3-phenyloxirane)

• Product Name: 2-(1-Methoxyethyl)-3-phenyloxirane
• CAS No: 4796-98-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2828780
• PubChem ID: 71361533
• Update Time: 2025-04-21

2-(1-Methoxyethyl)-3-phenyloxirane Chemical and Physical Properties

Names and Identifiers

• DTXSID20785206
• 4796-98-9
• 2-(1-Methoxyethyl)-3-phenyloxirane

• Inchi： 1S/C11H14O2/c1-8(12-2)10-11(13-10)9-6-4-3-5-7-9/h3-8,10-11H,1-2H3
• InChI Key： ZOCDTFHOJDJJGO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)C1C(C)OC

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų